Cas no 149179-69-1 (1,2-Dihydro-2,2-dimethylquinoxaline)

1,2-Dihydro-2,2-dimethylquinoxaline structure

149179-69-1 structure

Product Name:1,2-Dihydro-2,2-dimethylquinoxaline

CAS No:149179-69-1

MF:C₁₀H₁₂N₂

MW:160.215682029724

CID:3039937

Update Time:2026-04-28

1,2-Dihydro-2,2-dimethylquinoxaline Chemical and Physical Properties

Names and Identifiers

- 1,2-Dihydro-2,2-dimethylquinoxaline
- 2,2-dimethyl-1,2-dihydro-quinoxaline; 1,2-Dihydro-2,2-dimethylchinoxalin

Computed Properties

Exact Mass: 160.10000

Experimental Properties

PSA: 24.39000
LogP: 2.16660

1,2-Dihydro-2,2-dimethylquinoxaline Production Method

Production Method 1

424799-48-4

149179-69-1

80636-30-2

Reaction Conditions

1.1 Reagents: Carbon monoxide Catalysts: 1,3-Bis(diphenylphosphino)propane , Tris(dibenzylideneacetone)dipalladium Solvents: Acetonitrile ; 20 h, 4 atm, 70 °C

Reference

Palladium-catalyzed synthesis of quinoxaline derivatives

Wallace, Jeffery M.; et al, Tetrahedron, 2008, 64(41), 9675-9684

Production Method 2

149179-69-1

80636-30-2

Reaction Conditions

1.1 Solvents: Benzene ; -20 °C; 14 d, -20 °C
2.1 Reagents: Carbon monoxide Catalysts: 1,3-Bis(diphenylphosphino)propane , Tris(dibenzylideneacetone)dipalladium Solvents: Acetonitrile ; 20 h, 4 atm, 70 °C

Reference

Palladium-catalyzed synthesis of quinoxaline derivatives

Wallace, Jeffery M.; et al, Tetrahedron, 2008, 64(41), 9675-9684

Production Method 3

424799-48-4

149179-69-1

80636-30-2

Reaction Conditions

1.1 Reagents: Carbon monoxide Catalysts: 1,3-Bis(diphenylphosphino)propane , Bis(dibenzylideneacetone)palladium Solvents: Acetonitrile

Reference

A Novel Palladium-Catalyzed Synthesis of 1,2-Dihydroquinoxalines and 3,4-Dihydroquinoxalinones

Soederberg, Bjoern C. G.; et al, Organic Letters, 2002, 4(8), 1339-1342

Production Method 4

149179-69-1

80636-30-2

Reaction Conditions

1.1 Solvents: Benzene
2.1 Reagents: Carbon monoxide Catalysts: 1,3-Bis(diphenylphosphino)propane , Bis(dibenzylideneacetone)palladium Solvents: Acetonitrile

Reference

A Novel Palladium-Catalyzed Synthesis of 1,2-Dihydroquinoxalines and 3,4-Dihydroquinoxalinones

Soederberg, Bjoern C. G.; et al, Organic Letters, 2002, 4(8), 1339-1342